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Compound of Interest

Compound Name: 1,1'-Binaphthyl-2,2'-diamine

Cat. No.: B044522 Get Quote

This guide provides immediate, essential safety and logistical information for handling 1,1'-
Binaphthyl-2,2'-diamine in a laboratory setting. It is intended for researchers, scientists, and

professionals in drug development.

Chemical and Physical Properties
Property Value Source

Molecular Formula C₂₀H₁₆N₂ [1]

Molecular Weight 284.35 g/mol [2][3]

Melting Point 242-244 °C (lit.) [3][4]

Appearance Off-white to beige-pink powder [5]

Hazard Identification and Classification
1,1'-Binaphthyl-2,2'-diamine is classified with the following hazards:
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Hazard Classification GHS Code Description

Skin Irritation H315 Causes skin irritation.[1][3][4]

Eye Irritation H319
Causes serious eye irritation.

[1][3][4]

Specific target organ toxicity —

single exposure
H335

May cause respiratory

irritation.[1][3][4][6]

Acute Toxicity (Oral) H302 Harmful if swallowed.[2][7]

Serious Eye Damage H318
Causes serious eye damage.

[2][7]

Signal Word: Warning[3][4] or Danger[2][7]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to ensure personal safety.
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Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles or

full-face shield.

Protects against dust particles

and chemical splashes.[1][6]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact and

irritation.[1][4][6]

Skin and Body Protection

Laboratory coat, long pants,

and closed-toe shoes. For

larger quantities, consider a

chemical-resistant apron or

coveralls.

Minimizes skin exposure to the

chemical.[1][6]

Respiratory Protection

Use in a well-ventilated area.

For operations that may

generate dust, a NIOSH-

approved N95 dust mask or a

respirator with a particulate

filter is recommended.

Prevents inhalation of irritating

dust particles.[2][3][4]

Operational Plan: Step-by-Step Handling Procedure
This workflow ensures the safe handling of 1,1'-Binaphthyl-2,2'-diamine from reception to

disposal.
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Figure 1. Workflow for safe handling and disposal of 1,1'-Binaphthyl-2,2'-diamine.
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Disposal Plan
Proper disposal of 1,1'-Binaphthyl-2,2'-diamine and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Solid Waste:

Collect any unused 1,1'-Binaphthyl-2,2'-diamine and contaminated disposable materials

(e.g., weigh boats, gloves, paper towels) in a clearly labeled, sealed container for

hazardous solid waste.[6]

Liquid Waste:

Solutions containing 1,1'-Binaphthyl-2,2'-diamine should be collected in a designated,

labeled container for hazardous liquid waste. Do not empty into drains.[8]

Container Disposal:

Empty containers should be rinsed with a suitable solvent, and the rinsate collected as

hazardous liquid waste. Dispose of the decontaminated container according to institutional

guidelines.

General Guidance:

All waste must be disposed of through an approved waste disposal plant.[6][8] Follow all

local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures
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Situation First Aid Measures

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[1][6]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes. Get medical attention if irritation

occurs.[1][6]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention.[1][6]

[8]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do NOT induce vomiting. Call

a physician or poison control center

immediately.[8]

In the event of a spill, ensure the area is well-ventilated. Wearing appropriate PPE, sweep up

the solid material and place it into a suitable container for disposal.[1] Avoid generating dust.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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